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Compound of Interest

Compound Name: Allyl methyl disulfide
CAS No.: 2179-58-0
Cat. No.: B1223162
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the synthesis, purification, and
characterization of Allyl Methyl Disulfide (AMDS) for research applications. AMDS, a volatile
organosulfur compound found in garlic, has garnered significant interest for its potential
therapeutic properties, including antimicrobial, antioxidant, and anti-inflammatory effects. This
document outlines a detailed protocol for the chemical synthesis of AMDS, methods for its
purification, and data for its characterization using nuclear magnetic resonance (NMR) and
mass spectrometry (MS). Additionally, the known inhibitory effects of related organosulfur
compounds on the NF-kB signaling pathway are discussed, providing a basis for investigating
the mechanism of action of AMDS.

Chemical Properties and Safety Information

A summary of the key chemical and physical properties of Allyl Methyl Disulfide is presented
in Table 1.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1223162#bc-rfq
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-synthesis-of-allyl-methyl-disulfide
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-synthesis-of-allyl-methyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Chemical and Physical Properties of Allyl Methyl Disulfide

Property Value Reference
Molecular Formula C4HsS2 [1]
Molecular Weight 120.24 g/mol [1]
Appearance Colorless to pale yellow liquid

Strong, characteristic garlic-

Odor ke

Boiling Point 142-144 °C

Density 1.022 g/cm3

CAS Number 2179-58-0 [1]

Safety Precautions: Allyl Methyl Disulfide is a flammable liquid and should be handled in a
well-ventilated fume hood.[1] Wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and
eyes. In case of contact, rinse immediately with plenty of water.

Synthesis of Allyl Methyl Disulfide

The synthesis of Allyl Methyl Disulfide, an unsymmetrical disulfide, can be achieved through
the reaction of an allyl thiol derivative with a methylthiolating agent. A reliable method involves
the reaction of allyl mercaptan with S-methyl methanethiosulfonate (MMTS).

Experimental Protocol: Synthesis of Allyl Methyl
Disulfide

This protocol is adapted from general procedures for the synthesis of unsymmetrical disulfides.
Materials:
e Allyl mercaptan (CH2=CHCH2SH)

e S-methyl methanethiosulfonate (CH3SSO2CHs)
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e Sodium methoxide (NaOMe) or another suitable base

¢ Methanol (MeOH), anhydrous

o Diethyl ether (Et20)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e |ce bath

 Rotary evaporator

e Separatory funnel

Procedure:

e Preparation of Sodium Allylthiolate: In a round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve allyl mercaptan (1.0 eq) in anhydrous methanol. Cool the
solution to 0 °C in an ice bath.

o Deprotonation: Slowly add a solution of sodium methoxide (1.0 eq) in methanol to the stirred
solution of allyl mercaptan. Stir the reaction mixture at 0 °C for 30 minutes to ensure
complete formation of the sodium allylthiolate.

» Thiolation: To the resulting solution, add S-methyl methanethiosulfonate (1.0 eq) dropwise
via a dropping funnel at 0 °C.
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o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

o Work-up:
o Quench the reaction by adding water.
o Remove the methanol under reduced pressure using a rotary evaporator.
o Extract the aqueous residue with diethyl ether (3 x 50 mL).

o Combine the organic layers and wash successively with saturated aqueous sodium
bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter to remove the drying agent.

 Purification:
o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude Allyl Methyl Disulfide by flash column chromatography on silica gel
using a hexane/ethyl acetate gradient (e.g., starting with 100% hexane and gradually
increasing the polarity).[2][3]

e Characterization:

o Collect the fractions containing the pure product and concentrate them using a rotary
evaporator to yield Allyl Methyl Disulfide as a colorless to pale yellow liquid.

o Characterize the purified product by *H NMR, 13C NMR, and mass spectrometry.

Expected Yield: 70-85%

Experimental Workflow
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Caption: Experimental workflow for the synthesis of Allyl Methyl Disulfide.

Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted *H and **C NMR Data for Allyl Methyl Disulfide

. . Coupling
Chemical Shift o .
1H NMR Multiplicity Constant (J, Assignment
(9, ppm)
Hz)
J=17.0, 10.0,
H-1 5.85-5.75 ddt =CH-
7.0
H-2 (trans) 5.20 d J=17.0 =CHz2
H-2 (cis) 5.15 d J=10.0 =CH:
H-3 3.30 d J=7.0 -S-CHa-
H-4 2.40 s - -S-S-CHs
13C NMR Chemical Shift (6, ppm) Assignment
C-1 134.0 =CH-
C-2 118.0 =CH:
C-3 42.0 -S-CHoz-
C-4 23.0 -S-S-CHs
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Note: Predicted chemical shifts are based on typical values for similar structures and may vary
slightly depending on the solvent and instrument used.[4][5][6]

Mass Spectrometry (MS)

The electron ionization mass spectrum (EI-MS) of Allyl Methyl Disulfide is expected to show a
molecular ion peak (M*) at m/z 120. Key fragmentation patterns are summarized in Table 3.[1]

Table 3: Expected Mass Spectrometry Fragmentation of Allyl Methyl Disulfide

Proposed Fragment

m/z Relative Intensity | Structure
on
120 Moderate [CaHsS2]* Molecular lon
73 High [CsHsS]H [CH2=CHCH=2S]*
47 Moderate [CHsS] [CHsS]
41 High [CsHs]* [CH2=CHCH:]*

Biological Context: Inhibition of NF-kB Signaling

Organosulfur compounds derived from garlic, such as diallyl disulfide (DADS) and diallyl
trisulfide (DATS), have been shown to exert anti-inflammatory effects by inhibiting the nuclear
factor-kappa B (NF-kB) signaling pathway.[7][8] The NF-kB pathway is a critical regulator of
inflammatory responses, and its dysregulation is implicated in various diseases. While the
specific mechanism of AMDS is still under investigation, it is plausible that it shares a similar
mode of action to other garlic-derived organosulfur compounds.

The proposed mechanism involves the inhibition of IkB kinase (IKK), which prevents the
phosphorylation and subsequent degradation of the inhibitory protein IkBa. This, in turn,
sequesters the NF-kB dimer (p50/p65) in the cytoplasm, preventing its translocation to the
nucleus and the transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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